N~2~-(2,3-dimethylphenyl)-N~1~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(2,3-dimethyl-N-methylsulfonylanilino)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C18H22N2O3S/c1-13-9-7-11-17(15(13)3)20(24(4,22)23)12-18(21)19-16-10-6-5-8-14(16)2/h5-11H,12H2,1-4H3,(H,19,21)
• InChI Key: CLNIKTIJDAWMTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N(CC(=O)NC2=CC=CC=C2C)S(=O)(=O)C)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

The compound of interest, N2-(2,3-dimethylphenyl)-N1-(2-methylphenyl)-N2-(methylsulfonyl)glycinamide, represents a complex organic molecule with potential applications in various fields of chemistry and materials science. Its synthesis and characterization involve intricate steps and detailed analysis to understand its structure, properties, and potential reactivity.

Synthesis Analysis

The synthesis of compounds related to the specified molecule often involves multistep reactions, starting from basic sulfonyl chlorides or sulfonamides and involving reactions with various organic intermediates. For example, a method for synthesizing sterically hindered sulfonyl chloride derivatives involves interactions between different sulfonamide precursors and chlorosulfonic acid, leading to structurally complex products with unique molecular and electronic structures (Rublova et al., 2017).

Scientific Research Applications

Synthesis and Properties of Aromatic Poly(ether ketone)s

One study discusses the synthesis and properties of novel organosoluble aromatic poly(ether ketone)s containing pendant methyl groups and sulfone linkages. These polymers exhibit high glass-transition temperatures, excellent thermal stability, and good solubility in various organic solvents. They form transparent, strong, and flexible films, suggesting their potential application in high-performance materials and coatings (Shou-Ri Sheng et al., 2008).

Chemical and Spectroscopic Properties of Antimicrobial Compounds

Another research focuses on the chemical and spectroscopic properties of an antimicrobial N-(Phenyl)dimethyldisulfonimide. The study includes synthesis, antimicrobial activity evaluation, and comprehensive theoretical and experimental analyses, highlighting its remarkable antibacterial and antifungal activities compared to related sulfonamides. This compound's detailed structural characterization supports its potential application in developing new antimicrobial agents (B. Eren, A. Ünal, & Fadime Ozdemir-Kocak, 2019).

Photovoltaic Applications

Research on the treatment of the poly(3,4-ethylenedioxythiophene): poly(styrene sulfonate) (PEDOT: PSS) layer in polymer solar cells with dimethylformamide (DMF) to enhance photocurrent and power conversion efficiency signifies the compound's relevance in energy-related applications. The study suggests that DMF treatment leads to a rougher PEDOT: PSS layer surface, which could facilitate better alignment of active layer domains for improved photocurrent (Cheng Gong et al., 2012).

Synthesis and Evaluation of Novel Benzenesulfonamide Derivatives

Lastly, the synthesis and biological evaluation of novel benzenesulfonamide derivatives demonstrate their potential in medicinal chemistry. Some chlorinated compounds from this research exhibited excellent in vitro antitumor activity against specific cell lines, underscoring the importance of such compounds in designing new anticancer therapies (Asmaa M. Fahim & Mona A. Shalaby, 2019).